4-{[(3-Chloro-1-benzothien-2-yl)carbonyl]oxy}-2-butynyl 3-chloro-1-benzothiophene-2-carboxylate
4-{[(3-Chloro-1-benzothien-2-yl)carbonyl]oxy}-2-butynyl 3-chloro-1-benzothiophene-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
302575-89-9
VCID:
VC0382359
InChI:
InChI=1S/C22H12Cl2O4S2/c23-17-13-7-1-3-9-15(13)29-19(17)21(25)27-11-5-6-12-28-22(26)20-18(24)14-8-2-4-10-16(14)30-20/h1-4,7-10H,11-12H2
SMILES:
C1=CC=C2C(=C1)C(=C(S2)C(=O)OCC#CCOC(=O)C3=C(C4=CC=CC=C4S3)Cl)Cl
Molecular Formula:
C22H12Cl2O4S2
Molecular Weight:
475.4g/mol
4-{[(3-Chloro-1-benzothien-2-yl)carbonyl]oxy}-2-butynyl 3-chloro-1-benzothiophene-2-carboxylate
CAS No.: 302575-89-9
Main Products
VCID: VC0382359
Molecular Formula: C22H12Cl2O4S2
Molecular Weight: 475.4g/mol
![4-{[(3-Chloro-1-benzothien-2-yl)carbonyl]oxy}-2-butynyl 3-chloro-1-benzothiophene-2-carboxylate - 302575-89-9](/images/no_structure.jpg)
| CAS No. | 302575-89-9 |
|---|---|
| Product Name | 4-{[(3-Chloro-1-benzothien-2-yl)carbonyl]oxy}-2-butynyl 3-chloro-1-benzothiophene-2-carboxylate |
| Molecular Formula | C22H12Cl2O4S2 |
| Molecular Weight | 475.4g/mol |
| IUPAC Name | 4-(3-chloro-1-benzothiophene-2-carbonyl)oxybut-2-ynyl 3-chloro-1-benzothiophene-2-carboxylate |
| Standard InChI | InChI=1S/C22H12Cl2O4S2/c23-17-13-7-1-3-9-15(13)29-19(17)21(25)27-11-5-6-12-28-22(26)20-18(24)14-8-2-4-10-16(14)30-20/h1-4,7-10H,11-12H2 |
| Standard InChIKey | IHNTWTUBECYJIY-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=C(S2)C(=O)OCC#CCOC(=O)C3=C(C4=CC=CC=C4S3)Cl)Cl |
| Canonical SMILES | C1=CC=C2C(=C1)C(=C(S2)C(=O)OCC#CCOC(=O)C3=C(C4=CC=CC=C4S3)Cl)Cl |
| PubChem Compound | 2129469 |
| Last Modified | Nov 11 2021 |
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